![molecular formula C6H7NO2S B1610137 2-Ethoxy-1,3-thiazole-5-carbaldehyde CAS No. 220389-76-4](/img/structure/B1610137.png)
2-Ethoxy-1,3-thiazole-5-carbaldehyde
Overview
Description
2-Ethoxy-1,3-thiazole-5-carbaldehyde (ETC) is an organic compound that has recently been studied for its potential applications in a variety of scientific research and laboratory experiments. It is a highly reactive compound, making it a useful reagent for many different types of chemical reactions.
Scientific Research Applications
Synthesis of Bioactive Derivatives
One of the primary applications of 2-Ethoxy-1,3-thiazole-5-carbaldehyde is in the synthesis of new 1,3-thiazole derivatives from hydroxyalkyl-1,3-thiazole-carbaldehydes. These derivatives are synthesized through reactions with phenylhydrazine, isoniazid, and N-substituted rhodanines, among others, to obtain compounds of interest for their potential bioactive properties (Sinenko et al., 2016).
Catalysis and Material Science
This compound derivatives have also been explored for applications in catalysis and material science. For instance, a molybdenum(VI) complex with a thiazole-hydrazone ligand encapsulated in zeolite Y demonstrated efficient catalytic properties for the oxidation of primary alcohols and hydrocarbons, showcasing its potential as a reusable catalyst for industrial applications (Ghorbanloo & Alamooti, 2017).
Fluorescent Sensors
Furthermore, derivatives of this compound have been synthesized for use as fluorescent sensors. For example, 5-(N-Ethylcarbazol-3-yl)thiophene-2-carbaldehyde, synthesized through Suzuki coupling reaction, has been identified as a novel fluorescent sensor for ferric ions, demonstrating specificity and high sensitivity, indicating its utility in environmental monitoring and analytical chemistry (Zhang et al., 2016).
Antimicrobial Activities
Additionally, this compound derivatives have been investigated for their antimicrobial activities. Studies have shown that these compounds, upon further modification, exhibit antimicrobial properties against a range of microbial strains, highlighting their potential in the development of new antimicrobial agents (Wardkhan et al., 2008).
Mechanism of Action
Mode of Action
It is known that thiazole derivatives can undergo various reactions, such as the baylis–hillman reaction , which could potentially influence their interaction with targets.
Biochemical Pathways
Thiazole-containing molecules have been observed to behave unpredictably in physiological systems, potentially activating or inhibiting biochemical pathways and enzymes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Ethoxy-1,3-thiazole-5-carbaldehyde . .
Properties
IUPAC Name |
2-ethoxy-1,3-thiazole-5-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2S/c1-2-9-6-7-3-5(4-8)10-6/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMUBNKUNEFRWQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(S1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00451619 | |
Record name | 2-ethoxy-1,3-thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00451619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
220389-76-4 | |
Record name | 2-Ethoxy-5-thiazolecarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=220389-76-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-ethoxy-1,3-thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00451619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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